Cas no 125879-78-9 (2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride)

• Product Name: 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride
• CAS No: 125879-78-9
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 1222241
• PubChem ID: 43810418
• Update Time: 2025-06-14

2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(2-pyridinylmethyl)-, monohydrochloride
• 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride

• Inchi： 1S/C8H9ClN2O.ClH/c9-5-8(12)11-6-7-3-1-2-4-10-7;/h1-4H,5-6H2,(H,11,12);1H
• InChI Key： XXFQKAPLBHPODA-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)NC(=O)CCl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride

Research Briefing on 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride (CAS: 125879-78-9)

2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride (CAS: 125879-78-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological disorders and infectious diseases. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound's unique chemical structure, featuring a pyridine ring and a chloroacetamide moiety, makes it a versatile building block for the development of novel pharmaceuticals. Recent synthetic approaches have optimized the production of 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride, improving yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride exhibit promising inhibitory effects against specific enzyme targets associated with neurodegenerative diseases. Particularly noteworthy is its potential as a precursor for acetylcholinesterase inhibitors, which are relevant for Alzheimer's disease treatment. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Mechanistic studies published in the past year have shed light on the compound's interaction with biological targets at the molecular level. X-ray crystallography and molecular docking simulations have revealed how the pyridine and chloroacetamide groups participate in key binding interactions with target proteins. These structural insights are guiding the design of more potent and selective drug candidates derived from this chemical scaffold.

From a safety perspective, recent toxicological evaluations of 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride have provided important data for its risk assessment. While the compound shows acceptable toxicity profiles in standard assays, researchers emphasize the need for careful handling due to its reactive chloroacetamide group. These findings are informing the development of safer synthetic protocols and handling procedures in laboratory and industrial settings.

Looking forward, several research groups are investigating the potential of 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride as a precursor for antimicrobial agents. Preliminary results suggest that structural modifications of this core can yield compounds with activity against drug-resistant bacterial strains. This represents an exciting avenue for addressing the growing challenge of antimicrobial resistance in clinical practice.

The pharmaceutical industry's interest in this compound continues to grow, with recent patent filings indicating its incorporation into novel drug discovery programs. The combination of synthetic accessibility, structural versatility, and demonstrated biological activity makes 2-chloro-N-(pyridin-2-yl)methylacetamide hydrochloride (CAS: 125879-78-9) a valuable asset in medicinal chemistry research. Future studies are expected to explore its potential in additional therapeutic areas and optimize its properties for clinical development.